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Compound of Interest

Compound Name: 1,1,1-Trifluoro-6-iodohexane
CAS No.: 104504-31-6
Cat. No.: B3030911
Get Quote
. J

CAS: 104504-31-6 (Representative) | Formula:
| Mol.[1] Weight: 266.04 g/mol

Part 1: Executive Technical Summary

1,1,1-Trifluoro-6-iodohexane is a specialized fluorinated building block used primarily to
introduce the trifluoromethyl (

) motif with a defined lipophilic alkyl spacer.[1] Unlike perfluorinated iodides (e.g.,
perfluorohexyl iodide), this molecule possesses a hybrid structure: a chemically inert fluorinated
"tail" and a reactive alkyl iodide "head."[1]

Critical Safety Distinction: While the

group imparts metabolic stability, the terminal alkyl iodide (

) is a potent alkylating agent.[1] It must be handled with the presumption of genotoxicity and
high reactivity toward biological nucleophiles (DNA, proteins).[1] Furthermore, the carbon-
iodine bond is photosensitive, undergoing homolytic cleavage to release free iodine (
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), which correlates with increased toxicity and reagent degradation.[1]

Part 2: Physicochemical Profile & Hazard
Identification[2][3]
Table 1: Physicochemical Properties

Data represents consensus values for primary alkyl iodides with fluorinated tails.[1]

Property Value | Characteristic Operational Implication

. o Potential for
Physical State Liquid
splashes/aerosols.[1]

Pink/Violet color indicates
Appearance Colorless to pale pink decomposition (free lodine

release).[1]

Low vapor pressure, but
Boiling Point ~180-185°C (Est.) volatile enough to require fume
hood.[1]

Heavy liquid; pipetting requires
Density ~1.5-1.6 g/mL reverse-technique to prevent

dripping.[1]

o ] Use organic solvents for spill
B Immiscible in water; Soluble in
Solubility DCM. THE. E£20 cleanup; aqueous washes
' ’ ineffective alone.[1]

) Combustible. Keep away from
Flash Point > 65°C (Est)[1] ]
high heat/open flames.

Toxicology & Reactivity Analysis[1][3][4]
o Alkylating Potential: The primary hazard is the displacement of the iodide leaving group by

biological nucleophiles.[1] This classifies the compound as a suspect mutagen/carcinogen.[1]

o Lachrymator/Irritant: Vapors are irritating to the respiratory tract (STOT-SE 3).[1] Direct
contact causes severe eye and skin irritation.[1]
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» Photolytic Instability: Exposure to UV/visible light cleaves the C-I bond.[1]
o Mechanism:[2][3][4][5]
o Consequence: Accumulation of

acts as an oxidizer and can poison transition metal catalysts (e.g., Pd, Ni) in downstream
cross-coupling reactions.[1]

Part 3: Storage & Stability Protocols

To maintain reagent integrity and safety, a "Self-Validating Storage System" is required.[1]

Protocol: The Copper Stabilization Method

Alkyl iodides should be stored with a stabilizer to scavenge free iodine radicals.
» Stabilizer: Activated Copper (Cu) turnings or wire.[1]
e Mechanism:

(Insoluble precipitate).[1]

» Visual Check: If the copper surface turns black/grey and the liquid remains colorless, the
stabilizer is working.[1] If the liquid turns pink, the stabilizer is exhausted.[1]

Storage Conditions

o Temperature: 2°C to 8°C (Refrigerated).
o Light: Amber glass vials wrapped in aluminum foil.

o Atmosphere: Store under Argon or Nitrogen (prevents oxidation of the radical intermediate if
decomposition occurs).[1]

Part 4: Safe Handling Workflow (Visualization)

The following diagram outlines the logical flow for handling this light-sensitive alkylating agent,
emphasizing engineering controls and waste segregation.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorohexyl-iodide
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-K-F4.pdf
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Iodine-Potassium%20Iodide%20concentrate%20I-KI%20casFrey-IKI%20SDS.pdf
https://www.reddit.com/r/chemhelp/comments/ns7c7i/how_to_store_dispose_of_iodine_crystals/
https://www.pccarx.com/Documents/msds_pdf/50-1252.pdf?d=638988668305268574
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorohexyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorohexyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorohexyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorohexyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorohexyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorohexyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorohexyl-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Storage
(4°C, Dark, Cu-Stabilized)

Visual Inspection
(Colorless = Safe
Pink = Purify)

PaSSI Transfer to Fume Hood
(Secondary Containment)

Under N2 Flow

Dispensing
(Glass Syringe / Pos. Displacement)

Reaction Vessel

Fail (Degraded) (Inert Atm, Foil Wrapped)

Excess Reagent

Post-reaction

Quench/Cleanup
(Sodium Thiosulfate)

Waste Disposal
(Halogenated Stream)

Click to download full resolution via product page

Caption: Logical workflow for handling 1,1,1-Trifluoro-6-iodohexane, incorporating visual
quality checks and specific waste streams.
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Part 5: Engineering Controls & PPE[5]
Glove Permeation Strategy

Standard latex gloves provide zero protection against alkyl iodides, which can permeate in
seconds.[1]

e Primary Layer: Silver Shield® (Laminate) or Viton® (Best resistance).[1]

o Secondary Layer: Nitrile (Disposable) — used over the laminate glove for dexterity and to
protect the inner glove from gross contamination.[1]

e Protocol: "Double-gloving” is mandatory. If the outer nitrile glove is splashed, strip and
replace immediately.[1]

Ventilation

» Requirement: Certified Chemical Fume Hood operating at face velocity > 100 fpm.[1]

« Justification: Prevents inhalation of volatile iodine species and alkylating vapors.[1]

Transfer Techniques

o Glass Syringes: Use gas-tight glass syringes with Luer-lock needles.[1] Avoid plastic
syringes as the iodinated compound may leach plasticizers or swell the plunger rubber.[1]

o Positive Displacement: Due to high density (~1.6 g/mL), air-displacement pipettes will drip.[1]
Use positive displacement pipettes or reverse-pipetting technique.[1]

Part 6: Emergency Response & Decontamination
Spill Cleanup Logic

Standard absorbents are insufficient if iodine release occurs.[1] The cleanup must chemically
neutralize the oxidant.[1]

The Thiosulfate Neutralization Protocol:

 |solate: Evacuate the immediate area and post "Do Not Enter" signage.[1]
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e PPE: Don Silver Shield gloves and respiratory protection (if outside hood).[1]
e Neutralize:
o Prepare a 10% Sodium Thiosulfate (

) aqueous solution.

o Spray/pour over the spill.[1]

o Visual Indicator: The red/brown iodine color will fade to colorless/yellow as lodine is
reduced to lodide (

)[1]
o Absorb: Use vermiculite or sand to absorb the liquid.[1]

» Disposal: Collect in a container marked "Halogenated Organic Waste + Reducing Agent."

First Aid

o Skin Contact: Wash with soap and water for 15 minutes.[1] Note: Do not use ethanol; it
enhances skin absorption of alkyl halides.

o Eye Contact: Flush for 15 minutes. Seek immediate ophthalmological evaluation.

Part 7: Synthesis & Reaction Safety (Expert Insight)

When using 1,1,1-Trifluoro-6-iodohexane in synthesis (e.g., Grignard formation or Lithium-
Halogen exchange), be aware of the Thermal Runaway Risk.[1]

Reaction Diagram: Degradation vs. Utility

The following diagram illustrates the competing pathways between successful activation and
dangerous degradation.
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Caption: Competing pathways: Light induces degradation (Red), while controlled metal
insertion yields useful intermediates (Green).[1]

Key Insight: If the reagent is pink (degraded), the free lodine will react with Magnesium metal (

) before the alkyl halide reacts.[1] This consumes the activator and can delay the initiation of
the Grignard reaction, leading to a sudden, hazardous exotherm once the induction period
ends.[1] Always wash pink reagent with dilute thiosulfate and dry over

before use in metal-mediated reactions.[1]

Part 8: References

« National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 2733479, 1-lodohexane (Analogous Alkyl lodide Safety Profile).[1] Retrieved from [Link]

[1]

» ECHA (European Chemicals Agency).Registration Dossier: Perfluoroalkyl lodides and
Telomer lodides.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. durhamtech.edu [durhamtech.edu]
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o To cite this document: BenchChem. [Comprehensive Safety & Handling Guide: 1,1,1-
Trifluoro-6-iodohexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030911/docs#comprehensive-safety-handling-
guide-1-1-1-trifluoro-6-iodohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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